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Compound of Interest

Compound Name: SB 242084 dihydrochloride

CAS No.: 1049747-87-6

Cat. No.: B1663566

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of SB
242084 dihydrochloride solutions for use in research and drug development. SB 242084 is a

potent and selective 5-HT2C receptor antagonist that is brain-penetrant and exhibits anxiolytic-

like activity.[1][2] Proper solution preparation is critical for accurate and reproducible

experimental results.

I. Compound Information
Chemical Name: 6-Chloro-2,3-dihydro-5-methyl-N-[6-[(2-methyl-3-pyridinyl)oxy]-3-

pyridinyl]-1H-indole-1-carboxamide, dihydrochloride[3]

Molecular Formula: C₂₁H₁₉ClN₄O₂ · 2HCl[3]

Molecular Weight: 467.8 g/mol [3]

Storage of Solid Compound: Store at -20°C for up to 4 years.[3]
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II. Solubility Data
SB 242084 dihydrochloride is a crystalline solid soluble in various organic solvents and

aqueous solutions.[3] The solubility in commonly used solvents is summarized in the table

below.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference(s)

DMSO ~30 mg/mL ~64.13 mM [3][4]

DMF ~30 mg/mL ~64.13 mM [3][4]

Ethanol ~1 mg/mL ~2.14 mM [3][4]

PBS (pH 7.2) 10 mg/mL 21.38 mM [4]

Note: Sonication may be required to achieve complete dissolution in some solvents.[4]

III. Experimental Protocols
A. Preparation of Stock Solutions

For accurate and reproducible experiments, it is recommended to prepare a concentrated stock

solution that can be diluted to the desired final concentration for various applications.

1. Materials:

SB 242084 dihydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer
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Analytical balance

2. Protocol for a 10 mM DMSO Stock Solution:

Equilibrate the vial of SB 242084 dihydrochloride to room temperature before opening.

Weigh the desired amount of SB 242084 dihydrochloride powder using an analytical

balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 4.68 mg of the compound.

Add the appropriate volume of anhydrous DMSO to the vial containing the powder.

Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) may aid dissolution, but avoid excessive heat.

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to minimize freeze-thaw cycles.

Store the stock solution at -20°C for up to 1 month or at -80°C for up to 6 months.[5]

B. Preparation of Working Solutions for In Vitro Experiments

For cell-based assays, the DMSO stock solution is typically diluted in a suitable cell culture

medium.

1. Materials:

10 mM SB 242084 dihydrochloride in DMSO (from Protocol A)

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes and pipettes

2. Protocol:

Thaw a single aliquot of the 10 mM DMSO stock solution at room temperature.
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Perform a serial dilution of the stock solution in cell culture medium to achieve the desired

final concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically <0.5%) to avoid solvent-induced cytotoxicity.

For example, to prepare a 10 µM working solution, dilute the 10 mM stock solution 1:1000 in

cell culture medium.

Gently mix the working solution before adding it to the cell cultures.

C. Preparation of Dosing Solutions for In Vivo Studies

For animal studies, SB 242084 dihydrochloride can be administered via various routes,

including intraperitoneal (i.p.) injection.[5] The vehicle used for dilution should be well-tolerated

by the animals. A common vehicle is a mixture of DMSO and saline.[6]

1. Materials:

SB 242084 dihydrochloride powder or a concentrated stock solution

DMSO

Sterile 0.9% saline solution

Sterile tubes and syringes

2. Protocol for a 1 mg/kg Dosing Solution (for a 25g mouse, 100 µL injection volume):

Calculate the total amount of SB 242084 dihydrochloride needed for the study. For a 1

mg/kg dose in a 25g mouse, you will need 0.025 mg of the compound per mouse.

Prepare a stock solution in DMSO at a concentration that allows for a final injection volume

with an acceptable percentage of DMSO. For example, prepare a 2.5 mg/mL stock solution

in DMSO.

To prepare the final dosing solution, first dissolve the SB 242084 in DMSO, and then dilute

this solution with 0.9% saline. A common vehicle composition is 10% DMSO in saline.[6]
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For a 1 mg/kg dose in a 25g mouse with a 100 µL injection volume, you would need a final

concentration of 0.25 mg/mL.

To prepare 1 mL of this dosing solution, you would take 100 µL of the 2.5 mg/mL DMSO

stock and add it to 900 µL of sterile 0.9% saline.

Vortex the solution thoroughly to ensure it is homogenous.

Administer the solution to the animals based on their body weight.

IV. Signaling Pathways and Experimental Workflows
A. SB 242084 Mechanism of Action

SB 242084 is a selective antagonist of the 5-HT2C receptor.[1] By blocking this receptor, it can

modulate the release of neurotransmitters such as dopamine in various brain regions.[7]
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Caption: Mechanism of action of SB 242084 as a 5-HT2C receptor antagonist.
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B. Experimental Workflow for In Vitro Studies

The following diagram illustrates a typical workflow for an in vitro experiment using SB 242084.
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Caption: General experimental workflow for in vitro studies with SB 242084.

C. Experimental Workflow for In Vivo Studies

The following diagram illustrates a typical workflow for an in vivo experiment using SB 242084.
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Caption: General experimental workflow for in vivo studies with SB 242084.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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